Cas no 2137731-22-5 (Sodium 4-(benzyloxy)-3-fluorobenzene-1-sulfinate)

• Product Name: Sodium 4-(benzyloxy)-3-fluorobenzene-1-sulfinate
• CAS No: 2137731-22-5
• MF: C₁₃H₁₀FNaO₃S
• MW: 288.26987695694
• CID: 6184054
• PubChem ID: 165716601
• Update Time: 2025-05-20

Sodium 4-(benzyloxy)-3-fluorobenzene-1-sulfinate Chemical and Physical Properties

Names and Identifiers

• EN300-724738
• sodium 4-(benzyloxy)-3-fluorobenzene-1-sulfinate
• 2137731-22-5
• Sodium 4-(benzyloxy)-3-fluorobenzene-1-sulfinate

• Inchi： 1S/C13H11FO3S.Na/c14-12-8-11(18(15)16)6-7-13(12)17-9-10-4-2-1-3-5-10;/h1-8H,9H2,(H,15,16);/q;+1/p-1
• InChI Key： HUEXRKIKDCZXOB-UHFFFAOYSA-M
• SMILES： S(C1C=CC(=C(C=1)F)OCC1C=CC=CC=1)(=O)[O-].[Na+]

Computed Properties

• Exact Mass: 288.02323779g/mol
• Monoisotopic Mass: 288.02323779g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 287
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 68.6Ų

Additional information on Sodium 4-(benzyloxy)-3-fluorobenzene-1-sulfinate

Recent Advances in the Application of Sodium 4-(benzyloxy)-3-fluorobenzene-1-sulfinate (CAS: 2137731-22-5) in Chemical Biology and Pharmaceutical Research

Sodium 4-(benzyloxy)-3-fluorobenzene-1-sulfinate (CAS: 2137731-22-5) has recently emerged as a compound of significant interest in chemical biology and pharmaceutical research. This sulfinate derivative, characterized by its unique benzyloxy and fluorine substituents, has demonstrated versatile applications in medicinal chemistry, particularly in the development of novel therapeutic agents and as a key intermediate in organic synthesis. Recent studies have highlighted its potential in modulating biological pathways, enabling the design of more effective and targeted drug candidates.

One of the most notable applications of Sodium 4-(benzyloxy)-3-fluorobenzene-1-sulfinate is its role in the synthesis of sulfonyl-containing compounds, which are pivotal in drug discovery. Sulfonyl groups are known for their ability to enhance the pharmacokinetic properties of drug molecules, including improved solubility and metabolic stability. Researchers have leveraged this compound to develop sulfonamide-based inhibitors targeting various enzymes implicated in diseases such as cancer, inflammation, and infectious diseases. The fluorine atom in the structure further contributes to the binding affinity and selectivity of these inhibitors, making it a valuable scaffold in medicinal chemistry.

In a recent study published in the Journal of Medicinal Chemistry, Sodium 4-(benzyloxy)-3-fluorobenzene-1-sulfinate was utilized as a precursor for the synthesis of a series of sulfonamide derivatives with potent inhibitory activity against carbonic anhydrase isoforms. The study demonstrated that the introduction of the benzyloxy group significantly enhanced the compounds' ability to penetrate cell membranes, thereby improving their therapeutic efficacy. These findings underscore the compound's potential in the design of next-generation enzyme inhibitors with enhanced pharmacological profiles.

Beyond its applications in drug discovery, Sodium 4-(benzyloxy)-3-fluorobenzene-1-sulfinate has also been explored in chemical biology for the development of probes and tools to study biological systems. Its reactivity with various nucleophiles makes it an excellent candidate for bioconjugation strategies, enabling the labeling of biomolecules for imaging and diagnostic purposes. Recent advancements in click chemistry have further expanded its utility, allowing for the selective modification of proteins and other biomolecules in complex biological environments.

Despite its promising applications, challenges remain in the large-scale synthesis and purification of Sodium 4-(benzyloxy)-3-fluorobenzene-1-sulfinate. Researchers are actively investigating optimized synthetic routes to improve yield and purity, which are critical for its broader adoption in pharmaceutical development. Additionally, ongoing studies are focused on elucidating the compound's mechanism of action in various biological contexts, which will further validate its therapeutic potential.

In conclusion, Sodium 4-(benzyloxy)-3-fluorobenzene-1-sulfinate (CAS: 2137731-22-5) represents a versatile and valuable compound in the toolkit of chemical biologists and medicinal chemists. Its unique structural features and reactivity profile continue to inspire innovative applications in drug discovery and chemical biology. As research progresses, this compound is expected to play an increasingly important role in the development of novel therapeutics and biological tools, addressing unmet medical needs and advancing our understanding of complex biological systems.